Cas no 1148146-89-7 (5-(2-Chlorobenzyloxy)-2-methylbenzoic acid)

• Product Name: 5-(2-Chlorobenzyloxy)-2-methylbenzoic acid
• CAS No: 1148146-89-7
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 2114581
• Update Time: 2023-08-04

5-(2-Chlorobenzyloxy)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorobenzyloxy)-2-methylbenzoic acid
• 5-(2-Chlorobenzyloxy)-2-methylbenzoic acid

• Inchi： 1S/C15H13ClO3/c1-10-6-7-12(8-13(10)15(17)18)19-9-11-4-2-3-5-14(11)16/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： OKDLNBNQLCQYBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC(C)=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 46.5